Cas no 2169026-67-7 (3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2169026-67-7
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 6567837
• PubChem ID: 165856311
• Update Time: 2025-05-20

3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine
• 2169026-67-7
• EN300-1973744

• Inchi： 1S/C9H15F2N3/c1-6-5-14(3)13-7(6)4-9(2,12)8(10)11/h5,8H,4,12H2,1-3H3
• InChI Key： QKEDUMPHBFULKO-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C(C)=CN(C)N=1)N)F

Computed Properties

• Exact Mass: 203.12340382g/mol
• Monoisotopic Mass: 203.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2169026-67-7)

3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine, with the CAS number 2169026-67-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The chemical structure of 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine is characterized by a 1,4-dimethylpyrazole ring attached to a difluoromethylated propanamine moiety. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile. Recent studies have highlighted the importance of fluorine substitution in enhancing the potency and selectivity of small molecule drugs.

In terms of its synthesis, 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine can be prepared through a multi-step process involving the reaction of 3-bromo-1,4-dimethylpyrazole with a difluoromethylated propanamine derivative. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. This makes the compound readily available for further biological evaluation and drug development.

The biological activity of 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine has been extensively studied in various in vitro and in vivo models. Preliminary results have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated promising antitumor activity against several cancer cell lines, including those derived from breast, lung, and colon cancers.

Mechanistically, 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-amine appears to exert its effects through multiple pathways. One key mechanism involves the modulation of signaling pathways involved in inflammation and cell proliferation. For instance, it has been shown to inhibit the activation of NF-kB, a transcription factor that plays a central role in inflammatory responses. Furthermore, it can also interfere with the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer cells.

In addition to its direct biological effects, 3-(1,4-dimethyl-1H-pyrazol-3-yl)-1,1-difluoro-2-methylpropan-2-am ine has shown favorable pharmacokinetic properties. Preclinical studies have demonstrated that it has good oral bioavailability and a favorable safety profile. These attributes make it an attractive candidate for further development as a therapeutic agent.

The potential applications of 3-(1,4-dimethyl-1H-pyrazol-3-y l)-1 , 1 -difluoro - 2 -m ethylpropan - 2 - amine extend beyond its anti-inflammatory and antitumor properties. Recent research has explored its use in other therapeutic areas such as neurodegenerative diseases and metabolic disorders. For example, studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation in models of Alzheimer's disease.

In conclusion, 3-(1 , 4 - dimeth yl - 1 H - pyra z ol - 3 - yl) - 1 , 1 - dif lu or o - 2 - meth ylprop an - 2 - amine (CAS No . 2 169026 - 67 -7) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting target for further research and development in medicinal chemistry. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological profile, this compound is likely to play an increasingly important role in the discovery of new drugs for various diseases.